Cas no 1568160-72-4 (Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl-)

• Product Name: Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl-
• CAS No: 1568160-72-4
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5262890
• Update Time: 2025-07-09

Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl-

• Inchi： 1S/C10H21N3O/c1-10(2,3)13-9(14)12-8-5-4-6-11-7-8/h8,11H,4-7H2,1-3H3,(H2,12,13,14)/t8-/m1/s1
• InChI Key： QCIMGEFADJUJSD-MRVPVSSYSA-N
• SMILES： N(C(C)(C)C)C(N[C@@H]1CCCNC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl-

Comprehensive Overview of Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- (CAS No. 1568160-72-4)

Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- (CAS No. 1568160-72-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique urea backbone and piperidinyl substitution, is widely explored for its potential applications in drug development and molecular design. Its tert-butyl and chiral piperidine moieties contribute to its stereoselective properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for chiral building blocks like Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- has surged due to their role in designing enantioselective drugs. Researchers are particularly interested in its potential to modulate biological targets, such as enzymes and receptors, with high specificity. The compound's CAS No. 1568160-72-4 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and pharmacology.

The synthesis of Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- involves multi-step organic reactions, often employing protecting group strategies and asymmetric catalysis. Its tertiary urea structure enhances stability under physiological conditions, a feature highly sought after in prodrug development. This aligns with current trends in sustainable chemistry, where researchers prioritize compounds with improved metabolic profiles and reduced toxicity.

From an industrial perspective, CAS No. 1568160-72-4 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its piperidine ring is a common motif in CNS (Central Nervous System) drugs, linking it to trending topics like neurodegenerative disease research and precision medicine. Analytical techniques such as HPLC and NMR are critical for verifying its purity and stereochemical integrity, ensuring compliance with regulatory standards.

Environmental and safety considerations are also paramount when handling Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl-. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its stability. The compound's logP and solubility data are frequently queried in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, underscoring its importance in early-stage drug discovery.

In summary, Urea, N-(1,1-dimethylethyl)-N'-(3R)-3-piperidinyl- (CAS No. 1568160-72-4) represents a versatile scaffold with broad applicability in life sciences. Its combination of structural rigidity and chiral specificity positions it as a key player in advancing targeted therapies and green chemistry initiatives. As research continues, this compound is likely to remain a focal point for innovations in biomolecular engineering and therapeutic development.